![molecular formula C11H17NO3 B1377981 Tert-butyl 6-oxo-1-azaspiro[3.3]heptane-1-carboxylate CAS No. 1363380-93-1](/img/structure/B1377981.png)
Tert-butyl 6-oxo-1-azaspiro[3.3]heptane-1-carboxylate
Overview
Description
Scientific Research Applications
Synthesis of Novel Pharmacophores
Tert-butyl 6-oxo-1-azaspiro[3.3]heptane-1-carboxylate: serves as a precursor for the synthesis of novel pharmacophores . It provides a versatile framework for the development of new drugs by allowing for selective derivatization on its azetidine and cyclobutane rings. This flexibility facilitates the exploration of chemical space that is complementary to traditional piperidine ring systems, which are prevalent in many pharmaceuticals.
Development of CNS Penetrant Antagonists
The compound is used in the synthesis of central nervous system (CNS) penetrant CXCR2 antagonists . These antagonists are potential treatments for CNS demyelinating diseases, offering a new avenue for therapeutic intervention in conditions like multiple sclerosis.
Creation of γ-Butyrolactone Derivatives
It acts as a reagent in the preparation of γ-butyrolactone derivatives through Baeyer-Villiger monooxygenase (BVMO)-catalyzed oxidation . These derivatives have various applications, including as intermediates in the synthesis of more complex organic molecules.
Expanding Drug-like Chemical Space
The compound is instrumental in expanding drug-like chemical space . By providing a structural surrogate for piperidine and piperazine, it allows for the generation of diverse molecular entities that can serve as lead compounds in drug discovery.
Chemical Library Diversification
It contributes to the diversification of chemical libraries . The structural uniqueness of Tert-butyl 6-oxo-1-azaspiro[3.3]heptane-1-carboxylate enables the identification of novel synthetic templates, which are crucial for discovering new lead compounds.
Template for Bifunctional Molecules
This compound has been described as a bifunctional molecule . Its dual functionality allows for subsequent chemical modifications, which can lead to the creation of compounds with desired properties for various applications, including drug design.
properties
IUPAC Name |
tert-butyl 6-oxo-1-azaspiro[3.3]heptane-1-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H17NO3/c1-10(2,3)15-9(14)12-5-4-11(12)6-8(13)7-11/h4-7H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQTHBUWNYDZION-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC12CC(=O)C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H17NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 6-oxo-1-azaspiro[3.3]heptane-1-carboxylate | |
CAS RN |
1363380-93-1 |
Source
|
| Record name | 1-Boc-6-oxo-1-azaspiro[3.3]heptane | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-[({[4-(Pyrrolidin-1-ylmethyl)phenyl]methyl}amino)methyl]benzonitrile dihydrochloride](/img/structure/B1377901.png)
![3-Amino-2-[(4-chlorophenyl)methyl]propan-1-ol hydrochloride](/img/structure/B1377902.png)
![2-{[(3-Cyanophenyl)methyl]amino}acetic acid hydrochloride](/img/structure/B1377909.png)
![(4-Bromo-1H-pyrrolo[2,3-c]pyridin-7-yl)methanimine](/img/structure/B1377912.png)
![Benzyl N-[(1S)-1-(cyclopropylcarbamoyl)ethyl]carbamate](/img/structure/B1377921.png)